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Solubility Comparison: Sodium vs. Potassium
Ferrocyanide

The table below summarizes key physical properties and available solubility data for sodium and potassium

ferrocyanide. It's important to note that these compounds are typically found in their hydrated forms.

Property Sodium Ferrocyanide Potassium Ferrocyanide

Common Hydrate Decahydrate (Na₄Fe(CN)₆·10H₂O) [1] Trihydrate (K₄Fe(CN)₆·3H₂O)

[1] [2]

Crystal System Monoclinic [1] Monoclinic [2]

Appearance Light yellow, crystalline granules [1] Light yellow, crystalline
granules [2] [3]

Density Information missing 1.85 g/cm³ (trihydrate) [2] [3]

Solubility in Water Soluble; detailed quantitative data

unavailable from search results

~28.9 g/100 mL (20°C) [2]
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Property Sodium Ferrocyanide Potassium Ferrocyanide

Solubility in Organic
Solvents

Essentially insoluble in most organic solvents
[1]

Insoluble in ethanol, diethyl
ether [2] [3]

Experimental Context and Methodologies

The available data comes from established scientific and industrial sources, though specific experimental

details for solubility measurements are not fully described in the search results.

General Workflow: The process for studying ferrocyanides typically involves preparing aqueous

solutions, establishing equilibrium between solid and liquid phases at controlled temperatures, and
then analyzing the concentration of the dissolved salt [1].

Key Considerations: The solubility of these salts can be significantly affected by temperature and
the presence of other ions in the solution. Researchers often study ternary or quaternary systems to

understand these interactions [1].

The diagram below outlines the general experimental workflow for determining solubility.
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Click to download full resolution via product page

Research Implications and Data Gaps

Lithium Ferrocyanide Data Gap: The most current search result [4] confirms the synthesis and
structure of lithium ferrocyanide hydrates but does not provide its quantitative solubility data,

indicating a potential area for primary research.
Application Context: Potassium ferrocyanide's significant solubility makes it suitable for aqueous

solutions in analytical chemistry and as an anticaking agent where it is applied in dilute solutions [2]
[5]. The lower solubility of potassium ferrocyanide compared to its sodium counterpart can be a

critical factor in purification and crystallization processes in industrial production [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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